Cas no 1056456-25-7 (4-(5-trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester)

4-(5-Trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid pinacol ester is a high-purity boronic ester derivative featuring a trifluoromethyl-substituted oxadiazole moiety. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to its enhanced stability and reactivity under mild conditions. The pinacol ester group improves handling and shelf-life by protecting the boronic acid functionality from protodeboronation. The electron-withdrawing trifluoromethyl group on the oxadiazole ring further enhances its utility in constructing complex fluorinated heterocycles, which are of interest in pharmaceutical and agrochemical applications. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable intermediate for synthesizing advanced organic frameworks.

4-(5-trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester structure

1056456-25-7 structure

Product Name:4-(5-trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester

CAS No:1056456-25-7

MF:C₁₅H₁₉BN₂O₃

MW:286.133963823318

MDL:MFCD31009530

CID:4570155

Update Time:2025-06-06

4-(5-trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-(5-trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester
- MDL： MFCD31009530
- Inchi： 1S/C15H19BN2O3/c1-10-17-18-13(19-10)11-6-8-12(9-7-11)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3
- InChI Key： OXEIYXNIHXJZDF-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)=NN=C1C

4-(5-trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB331559-1 g	4-(5-Trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester; .	1056456-25-7		1g	€291.00	2023-04-26
abcr	AB331559-1g	4-(5-Trifluoromethyl-1,3,4-oxadiazol-2-yl)phenylboronic acid, pinacol ester; .	1056456-25-7		1g	€291.00	2025-02-21